Cas no 70319-60-7 (1,3,4-trimethyl-1h-pyrrole-2-carbonitrile)

• Product Name: 1,3,4-trimethyl-1h-pyrrole-2-carbonitrile
• CAS No: 70319-60-7
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 974967
• Update Time: 2024-03-05

1,3,4-trimethyl-1h-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,3,4-trimethyl-1h-pyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile,1,3,4-trimethyl-(9CI)
• 1,3,4-Trimethyl-piperazin-2,5-dion
• 1,3,4-trimethyl-piperazine-2,5-dione
• 1,3,4-TRIMETHYLPIPERAZINE-2,5-DIONE
• 1,3,4-Trimethylpyrrol-2-carbonitril
• 1,3,4-trimethyl-pyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile, 1,3,4-trimethyl-

• Inchi： 1S/C8H10N2/c1-6-5-10(3)8(4-9)7(6)2/h5H,1-3H3
• InChI Key： VTNXGDAOHQYWPN-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C)C(C)=C1C#N

Computed Properties

• Exact Mass: 134.084
• Monoisotopic Mass: 134.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2